1-(4-methoxybenzyl)-3-(2-(3-(thiophen-3-yl)-1H-pyrazol-1-yl)ethyl)urea

• IUPAC Name: 1-[(4-methoxyphenyl)methyl]-3-[2-(3-thiophen-3-ylpyrazol-1-yl)ethyl]urea
• InChI: InChI=1S/C18H20N4O2S/c1-24-16-4-2-14(3-5-16)12-20-18(23)19-8-10-22-9-6-17(21-22)15-7-11-25-13-15/h2-7,9,11,13H,8,10,12H2,1H3,(H2,19,20,23)
• InChI Key: ZXJHZMWRQLFUCT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CNC(=O)NCCN2C=CC(=N2)C3=CSC=C3
• Molecular Formula: C18H20N4O2S
• Molecular Weight: 356.4 g/mol

Description

1-(4-methoxybenzyl)-3-(2-(3-(thiophen-3-yl)-1H-pyrazol-1-yl)ethyl)urea is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. This compound is a urea derivative with a pyrazole ring and a thiophene group, and it has shown promising results in several scientific studies.

Scientific Research Applications

Synthesis and Pharmacokinetic Studies

1-(4-methoxybenzyl)-3-(2-(3-(thiophen-3-yl)-1H-pyrazol-1-yl)ethyl)urea has been explored in scientific research mainly for its potential applications in pharmacokinetics and as a target for drug development due to its potent activities against various disorders. One significant application is in the synthesis of deuterium-labeled versions of the compound, such as AR-A014418, which is a potential drug with activities against cancer cells, nociceptive pain, and neurodegenerative disorders. This deuterium-labeled compound is particularly useful as an internal standard for liquid chromatography–mass spectrometry (LC–MS) analysis in drug absorption, distribution, and other pharmacokinetic studies, highlighting its role in enhancing the precision of drug monitoring and efficacy evaluation (Liang, Wang, Yan, & Wang, 2020).

Radiolabeled Compounds for PET Studies

Furthermore, the synthesis and evaluation of carbon-11 labeled versions of AR-A014418, a specific inhibitor of glycogen synthase kinase-3beta (GSK-3β), have been conducted for cerebral positron emission tomography (PET) studies. Although these studies encountered challenges with brain penetration, they illustrate the compound's potential utility in neuroscientific research and its specific pharmacological mechanisms, especially in exploring the antidepressant-like activity of AR-A014418 (Vasdev et al., 2005).

Anti-Tumor Agents

In addition to pharmacokinetic applications, there has been research into novel derivatives of similar structures for their anti-tumor properties. For example, molecular modeling studies of new pyrazolo[3,4-d]pyrimidine and pyrazole derivatives have indicated significant effects in mouse tumor models and human cancer cell lines, suggesting that derivatives of 1-(4-methoxybenzyl)-3-(2-(3-(thiophen-3-yl)-1H-pyrazol-1-yl)ethyl)urea could serve as a foundation for developing new anticancer agents (Nassar, Atta-Allah, & Elgazwy, 2015).